Cas no 1806918-41-1 (Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate
• CAS No: 1806918-41-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4866377
• Update Time: 2025-10-31

Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate

• Inchi： 1S/C9H7ClF3NO2/c1-16-6(15)3-4-2-5(11)7(10)8(14-4)9(12)13/h2,9H,3H2,1H3
• InChI Key： CYFYDHSZAJIKBR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CC(=O)OC)=NC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate

Comprehensive Introduction to Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1806918-41-1)

Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate (CAS No. 1806918-41-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are increasingly sought after due to their unique chemical properties and versatility in synthetic chemistry. The presence of multiple halogen substituents, including chloro, difluoromethyl, and fluoro groups, enhances its reactivity and makes it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridines has surged, driven by their role in the design of next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate due to its potential to improve the efficacy and selectivity of drug candidates. Its structural features align with current trends in precision medicine and sustainable agriculture, where targeted molecular modifications are critical for reducing off-target effects and environmental impact.

The synthesis of Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate involves advanced organic synthesis techniques, including halogenation and esterification reactions. Its CAS No. 1806918-41-1 serves as a unique identifier in chemical databases, facilitating efficient retrieval for researchers and industry professionals. The compound's stability under various conditions makes it suitable for scalable production, addressing the growing need for high-purity intermediates in industrial applications.

One of the most frequently asked questions about Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate revolves around its solubility and compatibility with common solvents. Studies indicate that it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, which are widely used in laboratory settings. This property is crucial for formulation scientists working on drug delivery systems or agrochemical formulations.

Another area of interest is the compound's potential role in green chemistry initiatives. With increasing regulatory pressure to minimize hazardous waste, Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate is being evaluated for its compatibility with catalytic processes and biodegradable solvents. These advancements align with global efforts to promote sustainable chemical manufacturing, a topic that resonates strongly with environmentally conscious stakeholders.

From a commercial perspective, Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate is gaining traction as a building block for proprietary compounds in the life sciences sector. Its CAS No. 1806918-41-1 is often cited in patent applications, highlighting its strategic importance in intellectual property portfolios. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet client demand for tailored solutions.

In analytical chemistry, the characterization of Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate relies on techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure batch-to-batch consistency, which is essential for applications requiring strict quality control. The compound's distinct spectral signatures also make it a useful reference standard in method development.

As the scientific community continues to explore the boundaries of fluorine chemistry, Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate stands out as a compound with untapped potential. Its combination of halogen diversity and ester functionality offers numerous possibilities for further derivatization, making it a favorite among medicinal chemists and material scientists alike. Future research may uncover new applications in electronic materials or catalysis, further expanding its utility.

For researchers seeking detailed technical data, the CAS No. 1806918-41-1 provides access to a wealth of peer-reviewed literature and supplier information. Reputable chemical databases list its molecular weight (247.59 g/mol), melting point, and other physicochemical properties, enabling informed decision-making for experimental design. This transparency supports the compound's integration into high-throughput screening platforms and combinatorial chemistry workflows.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-4-fluoropyridine-6-acetate represents a compelling example of how specialty chemicals drive innovation across multiple industries. Its unique structural attributes and broad applicability position it as a key player in the evolving landscape of molecular design. As research progresses, this compound is likely to feature prominently in breakthroughs related to human health and environmental sustainability, cementing its status as a valuable tool for scientific advancement.